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Compound of Interest

tert-Butyl [4,4'-bipiperidine]-1-
Compound Name:
carboxylate

Cat. No.: B112094

For Researchers, Scientists, and Drug Development Professionals

Introduction

tert-Butyl [4,4'-bipiperidine]-1-carboxylate is a heterocyclic organic compound that serves
as a crucial building block in medicinal chemistry and drug discovery. Its rigid bipiperidine
scaffold, combined with the versatile tert-butoxycarbonyl (Boc) protecting group, makes it a
valuable intermediate for the synthesis of complex bioactive molecules. This technical guide
provides a comprehensive overview of its molecular structure, physicochemical properties,
synthesis, and applications, with a focus on its role in the development of novel therapeutics.

Molecular Structure and Properties

tert-Butyl [4,4'-bipiperidine]-1-carboxylate possesses a molecular structure characterized by
two piperidine rings linked at their 4-positions. One of the piperidine nitrogen atoms is protected
by a tert-butoxycarbonyl (Boc) group. This structural arrangement imparts a degree of
conformational rigidity, which can be advantageous in designing molecules with specific binding
properties.

Physicochemical Data

A summary of the key physicochemical properties of tert-Butyl [4,4'-bipiperidine]-1-
carboxylate is presented in the table below for easy reference and comparison.
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Property Value Reference
Molecular Formula C15H28N202 [1]

Molar Mass 268.39 g/mol [1]
Appearance White to off-white solid

Boiling Point 363 °C [1]

Density 1.028 g/cm3 [1]

Flash Point 173 °C [1]

CAS Number 171049-35-7 [1]

Synthesis and Characterization

The synthesis of tert-Butyl [4,4'-bipiperidine]-1-carboxylate is a critical process for its
application in further chemical transformations. A general synthetic approach involves the
protection of one of the nitrogen atoms of a 4,4'-bipiperidine precursor.

General Synthesis Workflow

The following diagram illustrates a typical workflow for the synthesis of tert-Butyl [4,4'-
bipiperidine]-1-carboxylate from a suitable starting material.
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General Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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